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Compound of Interest

Compound Name: Propenyl isocyanate

Cat. No.: B1655971 Get Quote

Disclaimer: This guide addresses n-propyl isocyanate (CAS No: 110-78-1), as "propenyl
isocyanate" is not a commonly available chemical and its safety data is not readily accessible.

It is presumed that the user's query pertained to the more common n-propyl isocyanate.

This document provides an in-depth technical overview of the safety, handling, and

toxicological properties of n-propyl isocyanate, intended for researchers, scientists, and

professionals in drug development and other scientific fields.

Chemical and Physical Properties
n-Propyl isocyanate is a colorless, highly flammable liquid with a pungent odor.[1][2][3] It is a

reactive compound used in the synthesis of other chemicals.[1][3]
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Property Value Reference

CAS Number 110-78-1

Molecular Formula C₄H₇NO / CH₃CH₂CH₂NCO

Molecular Weight 85.10 g/mol

Appearance Colorless to Yellow Liquid [1][2]

Odor Pungent [1][2]

Boiling Point
83 - 84 °C (181.4 - 183.2 °F) at

760 mmHg
[2]

Flash Point -1 °C (30.2 °F) [2]

Density 0.89 g/cm³

Storage Temperature 2-8°C

Hazard Identification and GHS Classification
n-Propyl isocyanate is classified as a hazardous substance.[2][4] It is highly flammable and

reacts violently with water, liberating toxic gas.[1][4] The substance is harmful if swallowed,

inhaled, or in contact with skin, and can cause severe skin burns and eye damage.[1][2][4] It is

also a known respiratory and skin sensitizer.[2][4]
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Hazard Class Hazard Statement GHS Code

Flammable liquids
Highly Flammable liquid and

vapor
H225

Acute toxicity, oral Harmful if swallowed H302

Acute toxicity, dermal Harmful in contact with skin H312

Acute toxicity, inhalation Harmful if inhaled H332

Skin corrosion/irritation

Causes skin irritation / Causes

severe skin burns and eye

damage

H315

Serious eye damage/eye

irritation
Causes serious eye damage H318

Sensitization, Skin
May cause an allergic skin

reaction
H317

Sensitization, respiratory

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

H334

Specific target organ toxicity May cause respiratory irritation H335

Data compiled from multiple sources.[1][2]

Toxicological Data
Exposure to n-propyl isocyanate can lead to a range of acute and chronic health effects.

Inhalation may cause severe respiratory irritation, bronchitis, and pulmonary edema.[4] It is

toxic and/or corrosive, and contact with vapors or the substance itself can cause severe injury,

burns, or death.[1]

Toxicity Metric Value Species Reference

LD50 (Intravenous) 56 mg/kg Mouse [4]
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Reactivity Profile
Isocyanates are highly reactive electrophiles.[5] They react exothermically with a wide range of

compounds, including water, alcohols, amines, and bases.[4][5]

Reaction with Water: Reacts with water or moist air to form amines and liberate carbon

dioxide gas.[1][4] This reaction can be violent and may lead to a dangerous pressure buildup

in sealed containers.[1][4]

Reaction with Alcohols and Amines: Reacts with alcohols to form urethanes and with amines

to form ureas.[5] These reactions can be explosive if base-catalyzed and not carried out in

an inert solvent.[4]

Polymerization: Can undergo explosive polymerization when heated or involved in a fire.[1]

Incompatible Materials: Incompatible with acids, strong oxidizing agents, strong bases,

alcohols, and amines.[2] It can also attack and embrittle some plastics and rubbers.[4]

Handling Precautions and Experimental Protocols
Due to its high reactivity and toxicity, n-propyl isocyanate must be handled with stringent safety

measures.

Ventilation: Always handle in a well-ventilated area, preferably within a certified chemical

fume hood.[4][6]

Inert Atmosphere: For reactions, use of standard Schlenk line or glove box techniques under

an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent reaction with

moisture.[7]

Grounding: All equipment must be grounded to prevent static electricity discharge, which

could ignite the flammable vapors.[2]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[8]

A comprehensive PPE regimen is mandatory when handling n-propyl isocyanate.
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Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face

shield.[4][9] Contact lenses should not be worn as they can absorb irritants.[4]

Skin Protection: Wear impervious protective clothing to avoid all skin contact.[4] A lab coat is

required. For significant handling, a rubber or PVC apron is recommended.[10]

Hand Protection: Use butyl rubber gloves (thickness ≥0.4 mm).[10] Nitrile gloves may not

provide adequate protection for prolonged contact.[6] Double gloving is a good practice.

Respiratory Protection: If exposure limits are exceeded or if working outside a fume hood, a

NIOSH/MSHA-approved full-face respirator with an appropriate cartridge (e.g., type ABEK) is

necessary.[2] Do not use activated carbon filters, as they are ineffective against isocyanate

vapors.[10]

The following diagram outlines a general workflow for a chemical reaction involving n-propyl

isocyanate, emphasizing safety and handling under inert conditions.

Caption: General workflow for handling n-propyl isocyanate in a laboratory synthesis.

Storage and Disposal
Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area

designated for flammable liquids.[2][4] Keep away from heat, sparks, open flames, and direct

sunlight.[2][4] Store separately from incompatible materials such as acids, bases, alcohols,

and oxidizing agents.[2][4]

Disposal: Chemical waste generators must classify discarded chemicals appropriately.[2]

Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose

of down the drain. Contaminated containers may contain explosive vapors and should be

handled with care.[4]

Emergency Procedures
Immediate and appropriate response to an incident is critical.
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Exposure Route First Aid Procedure Reference

Inhalation

Move victim to fresh air

immediately. If breathing is

difficult, administer oxygen. If

not breathing, give artificial

respiration using a proper

medical device (do not use

mouth-to-mouth). Seek

immediate medical attention.

[1][2]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with running water for at

least 20 minutes. Seek

immediate medical attention.

[1][2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1][2]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][2]

Immediate Action: Evacuate the area and eliminate all ignition sources.[3] Isolate the spill

area for at least 50 meters (150 feet) in all directions.[3]

Containment: Stop the leak if it can be done without risk. Use a vapor-suppressing foam to

reduce vapors.[3] Do not allow contact with water.[2]
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Cleanup: Absorb with dry sand or other non-combustible material and place into containers

for later disposal. Use spark-proof tools.[2]

Ventilation: Ensure adequate ventilation of the area.

Extinguishing Media: Use CO₂, dry chemical, dry sand, or alcohol-resistant foam.[3] Do not

use a direct water stream, as it will react with the isocyanate.[3]

Hazards: Highly flammable liquid and vapor.[2] Vapors are heavier than air and may travel to

an ignition source and flash back.[1] Containers may explode when heated.[1] Combustion

produces toxic fumes, including carbon oxides, nitrogen oxides, and hydrogen cyanide.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Hazard Mitigation and Control
A hierarchical approach should be used to minimize the risks associated with n-propyl

isocyanate.

Caption: Hierarchy of controls for mitigating exposure to hazardous chemicals.

Signaling Pathways and Biochemical Interactions
The primary toxicological concern with isocyanates is their high reactivity, leading to non-

specific interactions with biological macromolecules.[11] The isocyanate functional group (-

NCO) readily reacts with nucleophilic groups found in proteins and other biomolecules, such as

amine (-NH₂) and hydroxyl (-OH) groups. This reactivity is the basis for their ability to cause

skin and respiratory sensitization.[4][11] There are no specific signaling pathways commonly

associated with isocyanates in the way one might find for a targeted drug molecule; their

effects are largely driven by chemical-induced tissue damage and immune responses.

The following diagram illustrates the logical flow of events following exposure, leading to

sensitization.

Caption: Simplified logical pathway of isocyanate-induced immune sensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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